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Compound of Interest

Compound Name: 1-Bromooctane-1,1-D2

Cat. No.: B3044220

Essential Safety and Handling Guide for 1-
Bromooctane-1,1-D2

This guide provides critical safety and logistical information for the handling and disposal of 1-
Bromooctane-1,1-D2 (CAS No. 86423-34-9).[1][2] For the purposes of laboratory safety, the
handling, personal protective equipment, and disposal protocols for this deuterated compound
are identical to those for its non-deuterated analog, 1-Bromooctane (CAS No. 111-83-1), due to
their shared chemical hazards.[3]

Hazard Identification

1-Bromooctane is a combustible liquid that can cause skin and serious eye irritation.[4][5] It is
also very toxic to aquatic life with long-lasting effects. Adherence to proper personal protective
equipment (PPE) protocols is mandatory to minimize exposure risk.

Personal Protective Equipment (PPE)

The selection of appropriate PPE is the primary defense against chemical exposure. All PPE
should be inspected for integrity before each use.
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Protection Type

Specific Recommendations

Standards & Justification

Eye/Face Protection

Safety glasses with side-
shields or tightly fitting
chemical goggles. A face
shield may be required if the

situation warrants.

Must conform to government
standards such as EN166 (EU)
or NIOSH (US). Goggles are
recommended any time a
splash of chemicals could

reach the eyes.

Hand Protection

Butyl rubber or Nitrile gloves

are recommended.

Gloves must be inspected prior
to use. Use proper glove
removal technique to avoid
skin contact. Dispose of
contaminated gloves after use
in accordance with applicable

laws.

Body Protection

Impervious protective clothing,
such as a lab coat. For larger
quantities or significant spill
risk, a chemically resistant

apron or suit is recommended.

The type of protective
equipment must be selected
according to the concentration
and amount of the dangerous
substance at the specific

workplace.

Respiratory Protection

Use in a well-ventilated area,
preferably a chemical fume
hood. If ventilation is
inadequate or for
emergency/large-scale use, a
NIOSH-approved respirator
with organic vapor (OV)

cartridges is required.

Arisk assessment should
determine if air-purifying

respirators are necessary.

Footwear

Protective, closed-toe

footwear.

Sturdy, closed-toe shoes must
be worn in the laboratory at all

times.
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Operational Plan: Step-by-Step Handling
Procedures

A systematic approach is crucial for the safe handling of 1-Bromooctane-1,1-D2.

Preparation and Engineering Controls

o Ventilation: Always work in a well-ventilated area, preferably within a certified chemical fume
hood.

o Emergency Equipment: Ensure that a safety shower and eyewash station are readily
accessible and have been tested.

« Ignition Sources: As a combustible liquid, keep it away from heat, sparks, open flames, and
hot surfaces. No smoking. Use explosion-proof electrical, ventilating, and lighting equipment.

e Incompatible Materials: Store away from strong oxidizing agents and strong bases.

Handling

e Avoid Contact: Prevent contact with skin, eyes, and clothing.
e Avoid Inhalation: Do not breathe vapors or mist.

o Personal Hygiene: Do not eat, drink, or smoke when using this product. Wash hands
thoroughly with soap and water after handling. Remove and wash contaminated clothing
before reuse.

Storage

o Container: Store in the original, tightly closed container. Containers that have been opened
must be carefully resealed and kept upright to prevent leakage.

e Location: Store in a cool, dry, and well-ventilated place. Protect containers from physical
damage.
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Preparation Phase

Task: Handle
1-Bromooctane-1,1-D2

\ 4

Assess Risks:
- Combustible

- Skin/Eye lrritant
- Aquatic Toxin

\ 4

Verify Engineering Controls:
- Fume Hood Operational?
- Eyewash/Shower Accessible?

PPE S§'lection

Select Appropriate PPE

Wear Required PPE:
- Goggles/Face Shield
- Nitrile/Butyl Gloves
- Lab Coat

- Closed-toe Shoes

Handling ‘;( Disposal

Proceed with Handling:

- No ignition sources

- Avoid contact & inhalation

l

Spill Occurred?

Follow Spill Protocol:

- Evacuate & Ventilate
- Contain & Absorb

- Dispose as HazWaste

\ 4

Dispose of Waste:

- Segregate as Halogenated Waste
- Use Labeled, Sealed Container

Post—H‘ ;ndling

Decontaminate:

- Clean work area
- Wash hands thoroughly

Task Complete

Click to download full resolution via product page

Caption: Logical workflow for the safe handling of 1-Bromooctane-1,1-D2.
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Emergency Procedures
First Aid Measures

Exposure Route

Action

Inhalation

Move the person into fresh air. If not breathing,

give artificial respiration. Consult a physician.

Skin Contact

Take off immediately all contaminated clothing.
Wash off with soap and plenty of water. Consult

a physician if irritation occurs or persists.

Eye Contact

Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to
do. Continue rinsing. If eye irritation persists, get
medical advice/attention.

Ingestion

Do NOT induce vomiting. Rinse mouth with
water. Never give anything by mouth to an

unconscious person. Consult a physician.

Accidental Release Measures (Spills)

e Evacuate & Secure: Clear the area of personnel and move upwind. Remove all sources of

ignition.

o Ventilate: Increase ventilation in the area.

o Contain: Prevent the spillage from entering drains or water courses. Contain and absorb the

spill with sand, earth, inert material, or vermiculite.

o Clean-up: Collect recoverable product into labeled containers for recycling or disposal. Place

absorbed material and residues in a suitable, sealed, and labeled container for disposal.

o Decontaminate: Wash the spill area and prevent runoff into drains.

Disposal Plan
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The primary principle for disposing of 1-Bromooctane-1,1-D2 is to treat it as halogenated
organic waste.

Waste Segregation

o Crucial Step: This waste must be segregated from non-halogenated waste streams. Mixing
halogenated and non-halogenated waste significantly increases disposal costs and
complexity. Do not mix with acids, bases, or oxidizers.

Collection and Storage

o Container: Use a designated, compatible, and clearly labeled hazardous waste container.
The container must be kept closed when not in use.

» Labeling: Affix a fully completed hazardous waste tag to the container as soon as the first
drop of waste is added. The label must identify the contents as "Halogenated Organic
Waste" and list all chemical constituents and their approximate percentages.

o Storage: Store the waste container in a designated satellite accumulation area, such as a
ventilated cabinet for hazardous materials, away from ignition sources.

Final Disposal

o Professional Disposal: Arrange for disposal through a licensed professional waste disposal
company. Never dispose of this chemical down the drain or in the general trash.

o Recommended Method: The recommended method of disposal is combustion in a chemical
incinerator equipped with an afterburner and scrubber to handle the resulting hydrogen
bromide gas.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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